8-Fluoro-4,5-dihydro-3H-spiro[1,5-benzoxazepine-2,4'-piperidine] dihydrochloride

• IUPAC Name: 8-fluorospiro[4,5-dihydro-3H-1,5-benzoxazepine-2,4'-piperidine];dihydrochloride
• InChI: InChI=1S/C13H17FN2O.2ClH/c14-10-1-2-11-12(9-10)17-13(5-8-16-11)3-6-15-7-4-13;;/h1-2,9,15-16H,3-8H2;2*1H
• InChI Key: FIZTUJYJFXPJJC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CCNC3=C(O2)C=C(C=C3)F.Cl.Cl
• Molecular Formula: C13H19Cl2FN2O
• Molecular Weight: 309.20 g/mol
• CAS No.: 2197056-79-2

Description

Synthesis Analysis

A similar compound, a 4,5-dihydro-3H-spiro[1,5-benzoxazepine-2,4-piperidine] scaffold, has been synthesized from ortho-hydroxyacetophenone and N-benzylpiperidone. This might suggest a potential synthesis pathway for the compound .

Scientific Research Applications

Cardiovascular and Respiratory Effects

Research by Langrehr and Erdmann (1981) investigated the cardiovascular and respiratory effects of combinations of midazolam with ketamine, highlighting the pharmacokinetic properties of midazolam, a water-soluble benzodiazepine with a fluoro-phenyl group, similar to the compound . This study emphasizes the importance of understanding the interactions and effects of such compounds on circulation and respiration, especially in anesthesia and premedication contexts (Langrehr & Erdmann, 1981).

Pharmacokinetics and Metabolism

Renzulli et al. (2011) conducted a study on the disposition and metabolism of SB-649868, an orexin receptor antagonist with a fluorophenyl component. This research provides insights into the pharmacokinetic profile, elimination pathways, and metabolite identification of fluorinated compounds, demonstrating the extensive metabolism and the importance of understanding the pharmacological implications of such structures (Renzulli et al., 2011).

Antihypertensive Properties

A study by Brunner et al. (1977) on a new antihypertensive agent in the imidazoline series, which shares a similar interest in the exploration of fluorine-containing compounds, showed significant blood pressure reduction in patients. Although the specific compound differs, the research highlights the potential cardiovascular applications of fluorinated compounds and their role in developing new therapeutic agents (Brunner et al., 1977).

Anesthesia and Sedation

Schleussner et al. (1981) explored the cardiac and vascular effects of midazolam during anesthesia induction, emphasizing the hemodynamic stability offered by benzodiazepines with fluorinated components. This study is relevant for understanding how fluorinated benzodiazepines can be utilized in clinical settings to induce anesthesia with minimal cardiovascular disruptions (Schleussner et al., 1981).

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anticancer properties in breast cancer cells .

Mode of Action

It is known that similar compounds have shown potent cytotoxicity in both benign and metastatic breast cancer cells .

Biochemical Pathways

Similar compounds have been found to induce cell cycle arrest in the g2/m phase .

Action Environment

It is generally recommended to store similar compounds in a dark place, sealed in dry conditions, at a temperature between 2-8°c .